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This guide provides comprehensive, actionable procedures for the safe handling and proper
disposal of tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate (CAS No. 135065-69-9,
135065-76-8). Adherence to these protocols is critical for ensuring personnel safety,
maintaining regulatory compliance, and protecting the environment. The procedures outlined
herein are grounded in established safety standards from the Occupational Safety and Health
Administration (OSHA) and waste management regulations from the Environmental Protection
Agency (EPA).

Hazard Assessment & Characterization

Effective disposal begins with a thorough understanding of the compound's intrinsic hazards.
Tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate is classified as an irritant and is
harmful if ingested, inhaled, or absorbed through the skin.[1][2][3] The primary risk associated
with this compound is moderate irritation and acute toxicity, necessitating careful handling to
prevent exposure.

The Globally Harmonized System (GHS) classification provides a universal framework for
understanding these hazards.
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Hazard Category

GHS Classification

Hazard Statement

Prevention
Statement
(Examples)

H302: Harmful if

P270: Do not eat,

Acute Toxicity, Oral Category 4 drink or smoke when
swallowed ) ]
using this product.
_ P280: Wear protective
o H312: Harmful in )
Acute Toxicity, Dermal  Category 4 ] ] gloves/protective
contact with skin )
clothing.
) P264: Wash skin
) o H315: Causes skin
Skin Irritation Category 2 o thoroughly after
irritation )
handling.[4]
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
o H319: Causes serious  for several minutes.
Eye Irritation Category 2A L
eye irritation Remove contact
lenses, if present and
easy to do. Continue
rinsing.[3][5]
Acute Toxicity, H332: Harmful if P261: Avoid breathing
) Category 4 )
Inhalation inhaled dust/fumes.[3]
- P271: Use only
Specific Target Organ Category 3 H335: May cause ]
o ) ) S outdoors or in a well-
Toxicity (Respiratory) respiratory irritation

ventilated area.[2][3]

GHS Pictogram:

ls.alt text
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Based on the hazard assessment, a stringent PPE protocol is mandatory to create a barrier
between the researcher and the chemical. This aligns with OSHA's Laboratory Standard, which
requires minimizing employee exposure to hazardous chemicals.[6][7]

o Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or
chemical splash goggles. The H319 classification (Causes serious eye irritation) makes this
non-negotiable.[2]

o Skin Protection: A standard laboratory coat must be worn and fully buttoned.

e Hand Protection: Use chemical-resistant gloves, such as nitrile. Inspect gloves for tears or
punctures before each use. Contaminated gloves should be disposed of as chemical waste.

» Respiratory Protection: Handle this compound within a certified chemical fume hood to
mitigate inhalation risks (H332, H335).[8] If work outside a fume hood is unavoidable, a risk
assessment must be performed by an EHS professional to determine if a respirator is
necessary.

Safe Handling Practices:

Always handle the compound in a well-ventilated area, preferably a chemical fume hood.[7]

Avoid generating dust when handling the solid material.[3]

Use good occupational work practices, including washing hands thoroughly with soap and
water after handling and before leaving the laboratory.[3]

Ensure an eyewash station and safety shower are readily accessible.

Spill Management Protocol

Accidents can occur, and a clear, pre-defined spill response plan is essential for safety and
compliance.[7] For a minor spill of solid tert-butyl 2-(hydroxymethyl)morpholine-4-
carboxylate:

o Alert Personnel: Immediately notify others in the vicinity of the spill.

« |solate the Area: Cordon off the affected area to prevent cross-contamination.
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e Don Appropriate PPE: At a minimum, wear a lab coat, goggles, and double nitrile gloves.
e Clean-Up Procedure:

o Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads). Do not use combustible materials like paper towels as the
primary absorbent.

o Carefully sweep or scoop the material into a designated, sealable waste container. Use
tools that will not generate dust (e.g., plastic dustpan and brush).[3]

o Perform a final decontamination of the spill area with a damp cloth or sponge, ensuring no
visible residue remains.

o Waste Disposal: Place all contaminated materials, including used PPE, into the hazardous
waste container. Seal and label the container appropriately.

o Report: Report the incident to your laboratory supervisor and institutional Environmental
Health & Safety (EHS) department.

Step-by-Step Disposal Procedure

The disposal of tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate is governed by the
EPA's Resource Conservation and Recovery Act (RCRA).[9][10] Because this compound is not
specifically listed as a P- or U-series hazardous waste, it must be managed based on its
characteristics—namely, its toxicity and irritant properties.[11] Therefore, it must be disposed of
as a hazardous chemical waste.

Experimental Protocol: Waste Collection and Disposal
o Waste Characterization & Segregation:

o Causality: Proper characterization is a legal requirement under RCRA and is fundamental
to safe waste management.[12]

o Action: Designate this compound as a "non-halogenated organic solid waste." Do not mix
it with other waste streams, especially incompatible materials like strong oxidizing agents.
Segregation prevents dangerous chemical reactions.[12]
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Container Selection:
o Causality: The container is the primary means of containment; its integrity is paramount.

o Action: Select a chemically compatible, leak-proof container with a secure, tight-fitting lid.
A high-density polyethylene (HDPE) container is a suitable choice. Ensure the container is
clean and in good condition.[9]

Waste Accumulation & Labeling:

o Causality: Accurate labeling ensures safe handling during consolidation and transport and
is required by the EPA.[6][13]

o Action: Place all waste material, including contaminated items like weigh boats and
gloves, directly into the selected container. Affix a "Hazardous Waste" label to the
container. The label must include:

The full chemical name: "tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate"

The words "Hazardous Waste"

A clear indication of the hazards (e.g., "Irritant,” "Toxic")

The accumulation start date (the date the first piece of waste is added)

The name of the principal investigator and laboratory location.

Storage:

o Causality: Proper storage minimizes the risk of spills, exposure, and regulatory violations.
Open waste containers are a frequent and serious violation cited by the EPA.[9]

o Action: Keep the waste container sealed at all times, except when adding waste.[9][13]
Store the container in a designated Satellite Accumulation Area (SAA) within the
laboratory, under the control of the generator. The SAA should be at or near the point of
generation.

Final Disposal:
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o Causality: Hazardous waste must be managed from "cradle to grave," meaning its final
disposition must be at a permitted facility.[9][10]

o Action: Once the container is full, or if waste generation ceases, contact your institution's
EHS department to arrange for a waste pickup. Do not pour this chemical down the drain
or dispose of it in the regular trash. EHS will transport the waste to a licensed Treatment,
Storage, and Disposal Facility (TSDF) in compliance with all federal and state regulations.
[14]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-butyl 2-
(hydroxymethyl)morpholine-4-carboxylate, from initial identification to final handoff.
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Phase 1: Preparation & Handling

Identify Waste:
tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate

'

Assess Hazards via SDS:
Irritant, Harmful (H302, H315, H319, etc.)

Don Appropriate PPE:
Goggles, Lab Coat, Nitrile Gloves
Phase 2: Waste Collection
Segregate as Non-Halogenated
Organic Solid Waste

'

[Select Compatible Container (e.g., HDPED

Label with 'Hazardous Waste' and
Full Chemical Details
Phase 3: Accumulation & Disposal
Store Sealed Container in
Satellite Accumulation Area (SAA)

l

Arrange Pickup with Institutional
Environmental Health & Safety (EHS)

Transfer to Licensed
Disposal Facility

Click to download full resolution via product page

Caption: Disposal workflow for tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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